Cas no 2034306-51-7 (4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide)

• Product Name: 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide
• CAS No: 2034306-51-7
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5377192
• PubChem ID: 91625535
• Update Time: 2025-07-22

4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS025318134
• 4-(dimethylamino)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)benzamide
• 4-(dimethylamino)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]benzamide
• 2034306-51-7
• 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide
• F6482-6351

• Inchi： 1S/C19H19N3O2/c1-22(2)16-8-6-15(7-9-16)19(23)21-13-14-5-10-17(20-12-14)18-4-3-11-24-18/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： FSUFGBVEKMEKOE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(=CN=1)CNC(C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide

Introduction to 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2034306-51-7) and Its Emerging Applications in Chemical Biology

4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide, identified by its CAS number 2034306-51-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a benzamide core substituted with a dimethylamino group and a pyridine-furan hybrid moiety, exhibits promising biological activities that have positioned it as a valuable scaffold for drug discovery and therapeutic development.

The compound's structural framework combines several key pharmacological elements that contribute to its potential utility. The benzamide moiety is well-documented for its role in modulating various biological pathways, including inflammation and pain signaling. The presence of the dimethylamino group enhances the compound's lipophilicity and solubility, which are critical factors for drug bioavailability and membrane permeability. Furthermore, the pyridine-furan hybrid segment introduces additional binding pockets that can interact with biological targets, making it an attractive candidate for designing selective inhibitors.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to explore the interactions of 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide with target proteins at an unprecedented level of detail. Studies using molecular docking simulations have revealed that this compound can bind effectively to enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The precise arrangement of its functional groups allows it to engage with key residues in these targets, potentially leading to the development of novel therapeutic agents.

In the realm of oncology, the compound has shown promise as an inhibitor of kinases and other enzymes that drive tumor growth. Preliminary in vitro experiments have demonstrated its ability to disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in various cancer types. The pyridine-furan hybrid moiety plays a crucial role in these interactions by forming hydrogen bonds and hydrophobic interactions with the active sites of these enzymes. This specificity suggests that 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide could serve as a lead compound for further optimization into potent anticancer drugs.

Beyond oncology, this molecule has also been investigated for its potential in treating neurological disorders. The benzamide scaffold is known to interact with neurotransmitter systems, particularly those involving glutamate and GABA. The structural features of 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide may enable it to modulate these systems, offering a potential therapeutic approach for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Research is ongoing to elucidate its exact mechanism of action and to assess its efficacy in animal models.

The synthesis of 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide presents both challenges and opportunities for synthetic chemists. The integration of multiple heterocyclic rings into a single molecular framework requires careful planning to ensure regioselectivity and high yield. Advances in multi-component reactions and catalytic methods have made it possible to construct complex structures more efficiently than ever before. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing similar molecules with tailored biological activities.

The growing interest in 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide has spurred collaborations between academic institutions and pharmaceutical companies aiming to translate preclinical findings into clinical applications. The compound's unique structural features make it a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug design (FBDD), researchers are rapidly identifying derivatives with enhanced potency, selectivity, and pharmacokinetic properties.

In conclusion, 4-(dimethylamino)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2034306-51-7) represents a significant advancement in the field of chemical biology. Its intricate structure, combined with its promising biological activities, positions it as a cornerstone for future drug discovery efforts. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.